Cas no 2680606-55-5 (1-Acetamido-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid)

• Product Name: 1-Acetamido-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid
• CAS No: 2680606-55-5
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 5645593
• PubChem ID: 165909673
• Update Time: 2025-10-30

1-Acetamido-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680606-55-5
• 1-acetamido-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid
• EN300-28272368
• 1-Acetamido-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid

• Inchi： 1S/C9H15NO4/c1-5(11)10-9(7(13)14)4-6(12)8(9,2)3/h6,12H,4H2,1-3H3,(H,10,11)(H,13,14)
• InChI Key： UVSYUMKBQSIOQG-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C1(C)C)NC(C)=O

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.6Ų

Additional information on 1-Acetamido-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid

Comprehensive Overview of 1-Acetamido-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid (CAS No. 2680606-55-5)

1-Acetamido-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid (CAS No. 2680606-55-5) is a specialized cyclobutane derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its acetamido and hydroxy functional groups, is a promising candidate for drug development, particularly in the fields of anti-inflammatory agents and enzyme inhibitors. Its 2,2-dimethylcyclobutane core contributes to its stability and bioavailability, making it a subject of interest for researchers exploring novel therapeutic pathways.

The synthesis and characterization of 1-Acetamido-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid have been extensively studied to optimize its yield and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry are commonly employed to confirm its molecular structure. Researchers are particularly interested in its carboxylic acid moiety, which enhances its solubility and interaction with biological targets. This property is crucial for its potential use in drug delivery systems and bioconjugation, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for cyclobutane-based compounds like 1-Acetamido-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid has surged due to their role in peptide mimetics and small molecule drugs. The compound's ability to mimic natural peptides while offering improved metabolic stability has made it a focal point in cancer research and neurodegenerative disease studies. Its hydroxy group further allows for functionalization, enabling the creation of derivatives with tailored properties for specific applications.

The pharmaceutical industry is increasingly exploring 1-Acetamido-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid for its potential in combination therapies and adjuvant treatments. Its compatibility with other bioactive molecules makes it a versatile building block in medicinal chemistry. Additionally, its low toxicity profile and favorable pharmacokinetics have positioned it as a candidate for orphan drugs and rare disease treatments, addressing unmet medical needs in niche markets.

From a commercial perspective, 1-Acetamido-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid is available in high purity grades for research and development purposes. Suppliers often highlight its CAS No. 2680606-55-5 to ensure traceability and compliance with regulatory standards. The compound's stability under various storage conditions and its compatibility with common solvents further enhance its appeal to laboratories and pharmaceutical companies.

Future research on 1-Acetamido-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid is expected to focus on its mechanistic studies and clinical applications. With the growing emphasis on personalized medicine and biomarker discovery, this compound could play a pivotal role in advancing diagnostic tools and therapeutic innovations. Its integration into high-throughput screening platforms may also accelerate the identification of new drug candidates, reinforcing its importance in modern drug discovery.